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Introduction

CJC-1295 is a synthetic analogue of Growth Hormone-Releasing Hormone (GHRH).[1][2] It is a
peptide that consists of the first 29 amino acids of human GHRH, with specific amino acid
substitutions that increase its resistance to enzymatic degradation and extend its half-life.[3]
CJC-1295 is available in two primary forms: with Drug Affinity Complex (DAC) and without
DAC. The DAC component allows the peptide to bind to albumin in the bloodstream,
significantly extending its half-life to about 6-8 days.[4][5] The version without DAC has a much
shorter half-life of approximately 30 minutes, which more closely mimics the natural, pulsatile
release of endogenous GHRH.[2][6] In cell culture, CJC-1295 is a valuable tool for studying the
GHRH signaling pathway and its effects on growth hormone (GH) synthesis and secretion in
pituitary cell lines.[7][8]

Mechanism of Action

CJC-1295 exerts its biological effects by binding with high affinity to the GHRH receptor
(GHRH-R), a G protein-coupled receptor located on the surface of somatotroph cells in the
anterior pituitary gland.[1][4][7] This binding event initiates an intracellular signaling cascade,
primarily through the activation of adenylyl cyclase. This leads to an increase in intracellular
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cyclic adenosine monophosphate (CAMP) levels.[4][7][9] Elevated cCAMP activates Protein
Kinase A (PKA), which in turn phosphorylates downstream targets, including transcription
factors like CAMP response element-binding protein (CREB).[8][9] This signaling cascade
ultimately results in increased transcription of the GH gene and stimulates the synthesis and
pulsatile release of stored growth hormone.[7][8]

Quantitative Data Summary

The following table summarizes key quantitative parameters for the reconstitution and storage
of CJC-1295 for in vitro research.
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Parameter

Recommendation

Notes

Reconstitution Solvent

Sterile Bacteriostatic Water
(0.9% Benzyl Alcohol)[10][11]

or Sterile Water for Injection.

Bacteriostatic water is
recommended for multi-use
vials as the benzyl alcohol
inhibits bacterial growth for up
to 28 days.[11][12] Sterile
water is for single-use

applications only.[13][14]

Typical Vial Sizes

2 mg, 5 mg, 10 mg lyophilized
powder.[10][15][16]

Always verify the amount of
peptide in your specific vial

before reconstitution.

Reconstitution Volume

1.0 mL - 5.0 mL, depending on
desired stock concentration.
[10][17]

A common target
concentration is 1 mg/mL to
2.5 mg/mL.[17]

Storage (Lyophilized)

Short-term: 2-8°C. Long-term:
-20°C or colder, protected from
light.[18][19]

Lyophilized peptides are stable
for years when stored correctly
at -20°C.[19]

Storage (Reconstituted)

2-8°C for up to 30 days.[20]
For longer-term storage
(months), aliquot and freeze at
-20°C.[18][19]

Avoid repeated freeze-thaw
cycles to maintain peptide

integrity.[19]

Typical Cell Culture Conc.

0.1 - 10 pg/mL in serum-free
media.[21]

The optimal concentration
should be determined
empirically for each cell type
and experimental endpoint
through a dose-response

study.

Signaling Pathway and Workflow Diagrams
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Caption: CJC-1295 binds to the GHRH receptor, initiating the cAMP/PKA pathway to promote
GH synthesis and release.
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Reconstitute Lyophilized
CJC-1295 Peptide

Prepare Stock & Working
Solutions

Plate Pituitary Cells
(e.g., GH3, AtT-20)

;

Incubate Cells
(24-48 hours)

Wash Cells with
Serum-Free Media

Treat Cells with CJC-1295
Working Solutions

Incubate for a Defined
Period (e.g., 1-4 hours)

Collect Cell Culture
Supernatant

Measure GH Concentration
(e.g., ELISA)

Analyze & Compare Data

Experimental Workflow: GH Secretion Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15137770/docs#application-notes-cjc-1295-for-cell-
culture-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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